Cas no 1267217-46-8 (5-(Trifluoromethyl)benzoxazole)

5-(Trifluoromethyl)benzoxazole structure
1267217-46-8 structure
Product Name:5-(Trifluoromethyl)benzoxazole
CAS No:1267217-46-8
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD19374815
CID:1038857
PubChem ID:21749513
Update Time:2025-04-20

5-(Trifluoromethyl)benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)benzo[d]oxazole
    • 5-(Trifluoromethyl)benzoxazole
    • 5-(trifluoromethyl)-1,3-benzoxazole
    • IYKOEMQMBVZOSI-UHFFFAOYSA-N
    • Benzoxazole, 5-(trifluoromethyl)-
    • TRA0002838
    • FCH1132775
    • SY018745
    • PC300509
    • AX8241087
    • AB0060242
    • ST24023797
    • DA-17642
    • PS-6495
    • AKOS016002340
    • 1267217-46-8
    • DTXSID10617688
    • A889378
    • SCHEMBL4640466
    • MFCD19374815
    • MDL: MFCD19374815
    • Inchi: 1S/C8H4F3NO/c9-8(10,11)5-1-2-7-6(3-5)12-4-13-7/h1-4H
    • InChI Key: IYKOEMQMBVZOSI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)N=CO2)(F)F

Computed Properties

  • Exact Mass: 187.02400
  • Monoisotopic Mass: 187.02449824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 43-44 ºC (hexane )
  • Boiling Point: 195.6±35.0 ºC (760 Torr),
  • Flash Point: 72.1±25.9 ºC,
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),
  • PSA: 26.03000
  • LogP: 2.84660

5-(Trifluoromethyl)benzoxazole Pricemore >>

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